Cas no 2229158-19-2 (3-{2-chloro-5-(trifluoromethyl)phenylmethyl}azetidin-3-ol)

• Product Name: 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}azetidin-3-ol
• CAS No: 2229158-19-2
• MF: C₁₁H₁₁ClF₃NO
• MW: 265.65935254097
• CID: 6426054
• PubChem ID: 165651166
• Update Time: 2025-06-08

3-{2-chloro-5-(trifluoromethyl)phenylmethyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}azetidin-3-ol
• 3-{[2-chloro-5-(trifluoromethyl)phenyl]methyl}azetidin-3-ol
• EN300-1958269
• 2229158-19-2

• Inchi： 1S/C11H11ClF3NO/c12-9-2-1-8(11(13,14)15)3-7(9)4-10(17)5-16-6-10/h1-3,16-17H,4-6H2
• InChI Key： DWFLEUSRXYJSNG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1CC1(CNC1)O

Computed Properties

• Exact Mass: 265.0481262g/mol
• Monoisotopic Mass: 265.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}azetidin-3-ol

Comprehensive Analysis of 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}azetidin-3-ol (CAS No. 2229158-19-2)

The compound 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}azetidin-3-ol (CAS No. 2229158-19-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidin-3-ol core and the trifluoromethylphenyl moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug development. The presence of the chloro and trifluoromethyl groups in this compound suggests its utility in designing molecules with improved pharmacokinetic properties. This aligns with the growing trend in medicinal chemistry to incorporate halogenated motifs for optimizing drug-like characteristics.

From a synthetic perspective, 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}azetidin-3-ol offers a versatile scaffold for further functionalization. The azetidine ring, a four-membered nitrogen heterocycle, is increasingly recognized for its conformational rigidity, which can enhance binding affinity to biological targets. This has led to a spike in searches for "azetidine derivatives in drug design" and "trifluoromethylphenyl synthesis," reflecting the compound's relevance in contemporary research.

Environmental and sustainability considerations are also driving interest in this compound. The trifluoromethyl group, while beneficial for bioactivity, poses challenges in terms of environmental persistence. As a result, researchers are exploring greener synthetic routes for such compounds, addressing queries like "eco-friendly synthesis of fluorinated compounds." This dual focus on efficacy and sustainability underscores the compound's alignment with modern scientific priorities.

Analytical characterization of CAS No. 2229158-19-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are paramount for its application in high-value research. The rise in searches for "analytical methods for azetidine compounds" highlights the need for robust quality control in this niche.

In summary, 3-{2-chloro-5-(trifluoromethyl)phenylmethyl}azetidin-3-ol represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its structural complexity and functional versatility make it a subject of ongoing investigation, particularly in the context of "small molecule therapeutics" and "fluorinated agrochemicals." As research progresses, this compound is likely to remain a focal point for innovation in these fields.